Cas no 2353838-78-3 (Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-5-nitro-)

• Product Name: Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-5-nitro-
• CAS No: 2353838-78-3
• MF: C₁₄H₁₇FN₂O₆
• MW: 328.292987585068
• CID: 5878016
• PubChem ID: 162720852
• Update Time: 2025-06-11

Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-5-nitro-
• 3-{[(tert-butoxy)carbonyl]amino}-3-(2-fluoro-5-nitrophenyl)propanoic acid
• 2353838-78-3
• EN300-27728927

• Inchi： 1S/C14H17FN2O6/c1-14(2,3)23-13(20)16-11(7-12(18)19)9-6-8(17(21)22)4-5-10(9)15/h4-6,11H,7H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： CWRGUVFKDWDLNT-UHFFFAOYSA-N
• SMILES： C1(C(NC(OC(C)(C)C)=O)CC(O)=O)=CC([N+]([O-])=O)=CC=C1F

Computed Properties

• Exact Mass: 328.10706443g/mol
• Monoisotopic Mass: 328.10706443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Boiling Point: 481.6±45.0 °C(Predicted)
• pka: 4.15±0.10(Predicted)

Additional information on Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-5-nitro-

Benzenepropanoic Acid, β-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-2-Fluoro-5-Nitro-

The compound with CAS No. 2353838-78-3, known as Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-5-nitro, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic carboxylic acids and features a complex structure with multiple functional groups, including an amino group protected by a (1,1-dimethylethoxy)carbonyl (Boc) group, a fluoro substituent at the 2-position, and a nitro group at the 5-position on the benzene ring. The presence of these functional groups imparts unique chemical properties to the molecule, making it a valuable compound in research and development.

The synthesis of Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-5-nitro involves a series of carefully designed reactions to introduce and modify the functional groups. Recent advancements in organic synthesis techniques have enabled researchers to optimize the production process, ensuring higher yields and better purity. The Boc protecting group is particularly useful in peptide synthesis and other applications where controlled deprotection is required. The fluoro and nitro substituents on the benzene ring contribute to the molecule's electronic properties, making it a promising candidate for use in pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of this compound in drug discovery. The nitro group is known to exhibit anti-inflammatory and anti-cancer properties under certain conditions. Researchers have explored its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel therapeutic agents. Additionally, the fluoro substituent enhances lipophilicity, which is crucial for improving drug bioavailability.

In terms of environmental applications, Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-5-nitro has shown promise in catalytic processes. Its unique structure allows it to act as a catalyst in certain organic reactions, particularly those involving oxidation or reduction steps. This has led to its investigation as a green chemistry alternative in industrial settings.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Researchers have employed advanced molecular modeling techniques to predict its interaction with biological targets and its stability under various conditions. These studies have provided valuable insights into its potential applications and have guided further experimental work.

In conclusion, Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-5-nitro (CAS No. 2353838-78-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique functional groups and structural features make it an invaluable tool for researchers in fields such as pharmaceuticals, agrochemicals, and catalysis. As ongoing research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.